Cas no 1257072-48-2 (3-Chloro-6-(hydroxymethyl)pyrazine-2-carbonitrile)

• Product Name: 3-Chloro-6-(hydroxymethyl)pyrazine-2-carbonitrile
• CAS No: 1257072-48-2
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• MDL: MFCD28099367
• CID: 3167670
• PubChem ID: 84819865
• Update Time: 2025-04-21

3-Chloro-6-(hydroxymethyl)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(hydroxymethyl)pyrazine-2-carbonitrile
• 1257072-48-2
• SCHEMBL845575

• MDL： MFCD28099367
• Inchi： 1S/C6H4ClN3O/c7-6-5(1-8)10-4(3-11)2-9-6/h2,11H,3H2
• InChI Key： WJOCUOANJCXAGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C=N1)CO

Computed Properties

• Exact Mass: 169.0042895Da
• Monoisotopic Mass: 169.0042895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.8Ų